Cas no 61200-52-0 (Thiophene, 2-(2,4-dinitrophenyl)-3-methyl-)

• Product Name: Thiophene, 2-(2,4-dinitrophenyl)-3-methyl-
• CAS No: 61200-52-0
• MF: C₁₁H₈N₂O₄S
• MW: 264.257221221924
• CID: 488721
• PubChem ID: 12294329
• Update Time: 2025-04-19

Thiophene, 2-(2,4-dinitrophenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-(2,4-dinitrophenyl)-3-methyl-
• 2-(2,4-dinitrophenyl)-3-methylthiophene
• DTXSID50485282
• 61200-52-0

• Inchi： 1S/C11H8N2O4S/c1-7-4-5-18-11(7)9-3-2-8(12(14)15)6-10(9)13(16)17/h2-6H,1H3
• InChI Key： XSJCASRKGBSZIU-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 264.02054
• Monoisotopic Mass: 264.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 86.28